(S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride
Overview
Description
(S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride, also known as PIPER, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. PIPER is a pyrimidine derivative that is structurally similar to other pyrimidine-based compounds such as thymine and cytosine. In
Mechanism of Action
The mechanism of action of (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride is not fully understood. However, it has been suggested that (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride may act by inhibiting the activity of certain enzymes involved in cell proliferation and survival. (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has also been shown to induce apoptosis (programmed cell death) in cancer cells, which may be a key factor in its cytotoxic effects.
Biochemical and Physiological Effects:
(S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has been found to have several biochemical and physiological effects. In cancer cells, (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has been shown to induce DNA damage and inhibit cell cycle progression. (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has also been shown to modulate the immune system by increasing the production of cytokines and chemokines. In addition, (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has been found to have anti-inflammatory effects by inhibiting the activity of certain enzymes involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride in lab experiments is its relatively straightforward synthesis method. (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride is also relatively stable and can be stored for extended periods of time. However, one of the limitations of using (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride is its cytotoxic effects, which may limit its use in certain experiments. In addition, the mechanism of action of (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for the study of (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride. One area of focus is the development of (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride analogs with improved cytotoxic effects and reduced toxicity. Another area of focus is the investigation of (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride's potential use in combination with other drugs for cancer treatment. Additionally, further research is needed to fully understand the mechanism of action of (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride and its potential therapeutic applications in other areas of scientific research.
Scientific Research Applications
(S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has been found to have potential therapeutic applications in several areas of scientific research. One of the main areas of focus is cancer research, where (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has been shown to have cytotoxic effects on cancer cells. (S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride has also been studied for its potential use as an anti-inflammatory agent, as well as its ability to modulate the immune system.
properties
IUPAC Name |
2-[(3S)-piperidin-3-yl]oxypyrimidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.ClH/c1-3-8(7-10-4-1)13-9-11-5-2-6-12-9;/h2,5-6,8,10H,1,3-4,7H2;1H/t8-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOSXGPUNHCQYLW-QRPNPIFTSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)OC2=NC=CC=N2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H](CNC1)OC2=NC=CC=N2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(piperidin-3-yloxy)pyrimidine hydrochloride | |
CAS RN |
1421025-60-6 |
Source
|
| Record name | Pyrimidine, 2-[(3S)-3-piperidinyloxy]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1421025-60-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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